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Compound of Interest

Compound Name: 3-Phenyloxetan-2-one

Cat. No.: B8711321

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Phenyloxetan-2-one (CAS No. 27150-
91-0) is not readily available in public databases. Therefore, the following guidance is based on
general principles of laboratory safety for handling novel or not fully characterized research
chemicals. It is crucial to treat this compound as potentially hazardous until its toxicological
properties have been thoroughly investigated.

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling 3-Phenyloxetan-2-one. The information is
intended to supplement, not replace, institutional safety protocols and the judgment of a trained
chemical hygiene officer.

Personal Protective Equipment (PPE)

When handling 3-Phenyloxetan-2-one, a comprehensive approach to personal protection is
mandatory to minimize exposure.[1][2] The minimum required PPE includes:

o Eye and Face Protection: Chemical splash goggles that meet ANSI Z87.1 standards are
required.[3][4] A face shield should be worn over safety goggles when there is a significant
risk of splashes, such as during bulk transfers or reactions under pressure.[3][4]

» Hand Protection: Chemically resistant gloves are essential.[S] Disposable nitrile gloves are a
suitable minimum for incidental contact but should be changed immediately upon
contamination.[3] For prolonged handling or direct contact, consider wearing double gloves
or a more robust glove material after consulting a glove manufacturer's compatibility chart.[3]
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o Body Protection: A flame-resistant laboratory coat should be worn and kept buttoned to
protect against splashes and spills.[4] Long pants and closed-toe shoes are mandatory in the
laboratory at all times.[1]

o Respiratory Protection: All work with 3-Phenyloxetan-2-one should be conducted in a
certified chemical fume hood to minimize inhalation exposure.[2][6] If procedures with a high
potential for aerosol generation are unavoidable, a risk assessment should be performed to
determine if a respirator is necessary.[2]

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for ensuring laboratory safety and
environmental compliance.

Operational Plan: Step-by-Step Handling Procedure

» Preparation: Before handling, review all available information on 3-Phenyloxetan-2-one and
similar compounds. Ensure that a chemical spill kit is readily accessible.[7]

o Work Area: Conduct all manipulations of 3-Phenyloxetan-2-one within a properly functioning
chemical fume hood.[6] The work surface should be clean and uncluttered.

» Weighing and Transfer: When weighing the solid compound, use a disposable weigh boat.
Use appropriate tools like spatulas to avoid direct contact.

 In Solution: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
Ensure the container is appropriately labeled with the chemical name, concentration, and
any known hazards.

o Post-Handling: After handling, decontaminate the work area with an appropriate solvent and
cleaning agent. Wash hands thoroughly with soap and water, even after removing gloves.[6]

Disposal Plan

As the specific hazards of 3-Phenyloxetan-2-one are not well-defined, it should be disposed of
as hazardous chemical waste.
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» Waste Collection: Collect all solid waste contaminated with 3-Phenyloxetan-2-one (e.g.,
weigh boats, gloves, paper towels) in a designated, labeled, and sealed waste container.[8]

» Liquid Waste: Collect any solutions containing 3-Phenyloxetan-2-one in a separate,
compatible, and clearly labeled hazardous waste container. Do not mix with other waste
streams unless compatibility is confirmed.

o Empty Containers: "RCRA empty" containers that held 3-Phenyloxetan-2-one should be
managed according to institutional guidelines. This may involve triple rinsing with a suitable
solvent, with the rinsate collected as hazardous waste.[9]

» Disposal Request: Follow your institution's procedures for the pickup and disposal of
chemical waste. Ensure the waste container is properly labeled with the full chemical name
and any known hazard information.[9]

Data Presentation

The following table summarizes the available physical and chemical properties for 3-
Phenyloxetan-2-one.

Property Value Source

Molecular Formula CoHsO2 PubChem
Molecular Weight 148.16 g/mol PubChem
CAS Number 27150-91-0 PubChem

Note: Experimental data on properties such as melting point, boiling point, and solubility are not
readily available in the searched resources.

Experimental Protocols

Detailed experimental protocols involving 3-Phenyloxetan-2-one are not available in the
general safety literature. Researchers should develop their own standard operating procedures
(SOPs) that incorporate the safety and handling guidelines outlined in this document.
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Mandatory Visualization

The following diagram illustrates a general workflow for responding to a chemical spill in a
laboratory setting.
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Chemical Spill Occurs

Alert others in the lab
and your supervisor

Is the spill minor and
you are trained to handle it?

Don appropriate PPE
(gloves, goggles, lab coat)

Evacuate the area
Call emergency services

Contain the spill
using absorbent material

Neutralize if necessary
and safe to do so

Clean up residue with
appropriate materials

Package waste in a
sealed, labeled container

Decontaminate the area
and affected equipment

Dispose of waste as
hazardous material

Complete incident report

Click to download full resolution via product page

Caption: General workflow for responding to a laboratory chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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